1-((1-(4-Fluorophenyl)cyclopropyl)methyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[[1-(4-fluorophenyl)cyclopropyl]methyl]-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C19H21FN2O2/c1-24-17-8-2-14(3-9-17)12-21-18(23)22-13-19(10-11-19)15-4-6-16(20)7-5-15/h2-9H,10-13H2,1H3,(H2,21,22,23)
• InChI Key: CGLYNCMMNSUYHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 1207001-82-8

Description

1-((1-(4-Fluorophenyl)cyclopropyl)methyl)-3-(4-methoxybenzyl)urea is a useful research compound. Its molecular formula is C19H21FN2O2 and its molecular weight is 328.387. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Biological Activity

Research has been conducted on the development of potent antagonists targeting specific receptors through the modification of urea compounds. For instance, a study by Tucci et al. (2005) highlights the synthesis and characterization of a series of substituted uracils, demonstrating potent antagonism against the human gonadotropin-releasing hormone receptor, indicating the potential for therapeutic applications in hormonal disorders (Tucci et al., 2005).

Spectroscopic Studies and Nonlinear Optical Properties

Al-Abdullah et al. (2014) conducted experimental and theoretical studies on the molecular structure and vibrational wavenumbers of a similar urea derivative, highlighting its potential in nonlinear optical applications due to its significant first hyperpolarizability. This suggests that such compounds could be attractive for further studies in material sciences and photonics (Al-Abdullah et al., 2014).

Chemical Synthesis and Characterization

Another area of application involves the synthesis and characterization of urea derivatives for various purposes. Tomita and Hse (1992) explored the reactions of urea with methylolphenols under acidic conditions, leading to the formation of various urea derivatives. This work contributes to the field of polymer science, especially in the synthesis of alternative copolymers (Tomita & Hse, 1992).

Natural Product Chemistry

Tsopmo et al. (1999) isolated four urea derivatives from the roots of Pentadiplandra brazzeana, including N-Benzyl-N'-(4-methoxybenzyl)urea. This discovery from a natural source opens up avenues for exploring natural products chemistry and the potential bioactive properties of these compounds (Tsopmo et al., 1999).

Material Science and Environmental Analysis

In material science, the synthesis of deuterium-labeled compounds like 1-(4-methoxybenzyl)-3-(5-nitrothiazol-2-yl)urea showcases the application of urea derivatives in developing internal standards for LC–MS analysis, contributing to environmental analysis and pharmacokinetics studies (Liang et al., 2020).